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Compound of Interest

Compound Name: Methyl 5-oxohexanoate

Cat. No.: B077428 Get Quote

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard information for Methyl 5-
oxohexanoate (CAS No. 13984-50-4). The information is intended for researchers, scientists,

and professionals in drug development who handle this compound. While specific toxicological

studies on Methyl 5-oxohexanoate are limited, this guide synthesizes available data from

safety data sheets and chemical databases to provide a concise and actionable hazard profile.

GHS Hazard Classification
Methyl 5-oxohexanoate is a chemical intermediate used in organic synthesis, including as a

component in the synthesis of some active pharmaceutical ingredients. Based on available

GHS classifications, it is identified as a substance that requires careful handling due to its

potential health and physical hazards.[1]

GHS Pictograms and Signal Word
The GHS pictograms associated with Methyl 5-oxohexanoate are intended to provide a quick

visual reference to the types of hazards it presents.

Pictogram:

Exclamation Mark (GHS07)

Signal Word:Warning[1]
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Hazard and Precautionary Statements
The following tables summarize the GHS hazard (H) and precautionary (P) statements for

Methyl 5-oxohexanoate.

Table 1: GHS Hazard Statements for Methyl 5-oxohexanoate

Code Hazard Statement Source

H227 Combustible liquid [1]

H302 Harmful if swallowed

H315 Causes skin irritation [1]

H319 Causes serious eye irritation [1]

H320 Causes eye irritation

H335 May cause respiratory irritation

Table 2: GHS Precautionary Statements for Methyl 5-oxohexanoate
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Code Precautionary Statement Source

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

[1]

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

[1]

P264
Wash hands thoroughly after

handling.
[1]

P271
Use only outdoors or in a well-

ventilated area.
[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[1]

P302+P352
IF ON SKIN: Wash with plenty

of water.
[1]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

P319
Get medical help if you feel

unwell.
[1]

P321

Specific treatment (see

supplemental first aid

instruction on this label).

[1]
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P332+P317
If skin irritation occurs: Get

medical help.
[1]

P337+P317
If eye irritation persists: Get

medical help.
[1]

P362+P364
Take off contaminated clothing

and wash it before reuse.
[1]

P370+P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

[1]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

[1]

P405 Store locked up. [1]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Experimental Protocols for Hazard Assessment
Detailed experimental studies on the toxicological profile of Methyl 5-oxohexanoate are not

readily available in the public domain.[2] A comprehensive hazard assessment would typically

involve a series of standardized experimental protocols, such as those established by the

Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing

of Chemicals.

For a substance with the hazard profile of Methyl 5-oxohexanoate, the following experimental

protocols would be relevant:

Table 3: Recommended OECD Test Guidelines for Hazard Assessment
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Hazard Endpoint
Relevant OECD Test
Guideline(s)

Experimental Overview

Skin Irritation/Corrosion

OECD 439 (In Vitro Skin

Irritation: Reconstructed

Human Epidermis Test

Method) OECD 404 (Acute

Dermal Irritation/Corrosion)

These tests assess the

potential of a substance to

cause reversible inflammatory

changes (irritation) or

irreversible tissue damage

(corrosion) to the skin. The in

vitro method uses

reconstructed human

epidermis to predict skin

irritation, while the in vivo

method involves applying the

substance to the skin of

experimental animals.

Serious Eye Damage/Irritation

OECD 492 (Reconstructed

human Cornea-like Epithelium

(RhCE) test method for

identifying chemicals not

requiring classification and

labelling for eye irritation or

serious eye damage) OECD

405 (Acute Eye

Irritation/Corrosion)

These guidelines evaluate the

potential for a substance to

cause tissue damage in the

eye, or serious physical decay

of vision. The in vitro method

uses a reconstructed human

cornea-like epithelium, while

the in vivo test involves

instilling the substance into the

eyes of experimental animals

and observing the effects.

Acute Oral Toxicity

OECD 420 (Acute Oral Toxicity

- Fixed Dose Procedure)

OECD 423 (Acute Oral Toxicity

- Acute Toxic Class Method)

OECD 425 (Acute Oral

Toxicity: Up-and-Down

Procedure)

These methods are used to

determine the short-term

toxicity of a substance when

ingested. They provide

information on the median

lethal dose (LD50) and can

help classify the substance for

its acute oral toxicity hazard.
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Acute Inhalation Toxicity
OECD 403 (Acute Inhalation

Toxicity)

This guideline assesses the

toxicity of a substance when

inhaled over a short period. It

helps to determine the median

lethal concentration (LC50)

and is crucial for substances

that may be volatile or

aerosolized.

Mutagenicity
OECD 471 (Bacterial Reverse

Mutation Test - Ames Test)

This in vitro test is widely used

to screen for the mutagenic

potential of a chemical by

assessing its ability to induce

mutations in several strains of

Salmonella typhimurium and

Escherichia coli.

The absence of specific studies for Methyl 5-oxohexanoate necessitates that researchers

handle this compound with caution, adhering to the GHS precautionary statements.[2]

Logical Workflow for GHS Hazard Classification
The GHS classification for a chemical like Methyl 5-oxohexanoate is determined through a

structured process that evaluates available data against a set of established criteria. The

following diagram illustrates a simplified logical workflow for this process.
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Data Collection & Evaluation

Hazard Identification

Classification & Communication

Gather existing data:
- Physical-chemical properties

- Toxicological studies
- Ecotoxicological studies

Evaluate data quality and relevance

Structure-Activity Relationship (SAR)
Analysis (e.g., comparison to similar esters)

Physical Hazard Assessment
(e.g., Flammability, Reactivity)

Health Hazard Assessment
(e.g., Irritation, Toxicity)

Environmental Hazard Assessment
(e.g., Aquatic Toxicity)

Compare data against GHS criteria

Assign Hazard Class(es) and Category(ies)

Determine Hazard Communication Elements

Select Pictogram(s) Select Signal Word Assign H-Statements Assign P-Statements

Click to download full resolution via product page

GHS Hazard Classification Workflow

Conclusion
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While Methyl 5-oxohexanoate is a valuable chemical intermediate, it possesses hazards that

necessitate careful handling and the use of appropriate personal protective equipment,

particularly to prevent skin and eye contact. The GHS classification indicates it is a combustible

liquid that causes skin and serious eye irritation, and may also be harmful if swallowed or

inhaled.[1] For a complete understanding of its toxicological profile, further experimental

studies following standardized protocols are warranted. Researchers should always consult the

most recent Safety Data Sheet (SDS) from their supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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